Cas no 97707-82-9 (1-methyl-4-[(4-pentylphenoxy)methyl]benzene)

• Product Name: 1-methyl-4-[(4-pentylphenoxy)methyl]benzene
• CAS No: 97707-82-9
• MF: C₁₉H₂₄O
• MW: 268.393265724182
• CID: 1989420
• PubChem ID: 176646
• Update Time: 2025-04-21

1-methyl-4-[(4-pentylphenoxy)methyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-[(4-pentylphenoxy)methyl]benzene
• Benzene, 1-methyl-4-((4-pentylphenoxy)methyl)-
• SCHEMBL12040563
• DTXSID00243157
• AI 3-63701
• 97707-82-9
• 1-[(4-methylphenyl)methoxy]-4-pentyl-benzene

• Inchi： 1S/C19H24O/c1-3-4-5-6-17-11-13-19(14-12-17)20-15-18-9-7-16(2)8-10-18/h7-14H,3-6,15H2,1-2H3
• InChI Key： QMNAFJWJYZYALY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C)=CC=1)C1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 268.183
• Monoisotopic Mass: 268.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.984
• Boiling Point: 384.7°C at 760 mmHg
• Flash Point: 154.9°C
• Refractive Index: 1.54